molecular formula C21H19Cl2N3O2 B298482 4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione

4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione

Cat. No. B298482
M. Wt: 416.3 g/mol
InChI Key: JXYBDPIJTDSTAX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione, also known as DPTU, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione is not fully understood. However, it is believed to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. 4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione has also been found to modulate the activity of neurotransmitters, such as dopamine and acetylcholine, which are involved in the pathogenesis of neurodegenerative diseases.
Biochemical and Physiological Effects
4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione has been shown to exhibit a range of biochemical and physiological effects. It has been found to induce apoptosis, inhibit cell proliferation, and modulate the activity of neurotransmitters. In addition, 4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione has been found to exhibit antioxidant and anti-inflammatory activities.

Advantages and Limitations for Lab Experiments

4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. In addition, 4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione has been shown to exhibit low toxicity and high stability. However, the main limitation of 4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione is its poor solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione. One potential area of research is the development of more efficient synthesis methods for 4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione. Another area of research is the investigation of the potential applications of 4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione in the treatment of other diseases, such as autoimmune disorders and viral infections. Finally, the study of the mechanism of action of 4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione is an important area of research that could provide insights into the development of new drugs for the treatment of various diseases.
Conclusion
In conclusion, 4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione is a promising chemical compound that has potential applications in various fields. Its synthesis method is relatively simple, and it has been found to exhibit antitumor, antifungal, and antibacterial activities. In addition, 4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione has shown promising results in the treatment of neurodegenerative diseases. Further research is needed to fully understand the mechanism of action of 4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione and to investigate its potential applications in the treatment of other diseases.

Synthesis Methods

The synthesis of 4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione involves the reaction of 3,4-dichlorophenyl hydrazine with 2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione in the presence of a suitable catalyst. This reaction results in the formation of 4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione as a white crystalline solid with a melting point of 244-246°C.

Scientific Research Applications

4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione has been extensively studied for its potential applications in various fields. It has been found to exhibit antitumor, antifungal, and antibacterial activities. In addition, 4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione has shown promising results in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.

properties

Product Name

4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione

Molecular Formula

C21H19Cl2N3O2

Molecular Weight

416.3 g/mol

IUPAC Name

4-(3,4-dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione

InChI

InChI=1S/C21H19Cl2N3O2/c1-21-17(18(13-6-3-2-4-7-13)24-10-5-11-25(21)24)19(27)26(20(21)28)14-8-9-15(22)16(23)12-14/h2-4,6-9,12,17-18H,5,10-11H2,1H3

InChI Key

JXYBDPIJTDSTAX-UHFFFAOYSA-N

SMILES

CC12C(C(N3N1CCC3)C4=CC=CC=C4)C(=O)N(C2=O)C5=CC(=C(C=C5)Cl)Cl

Canonical SMILES

CC12C(C(N3N1CCC3)C4=CC=CC=C4)C(=O)N(C2=O)C5=CC(=C(C=C5)Cl)Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.